Cas no 91878-51-2 ([S,(-)]-2-(2,2-Dimethyl-7-hydroxy-2H-1-benzopyran-6-yl)-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-4(3H)-one)

• Product name: [S,(-)]-2-(2,2-Dimethyl-7-hydroxy-2H-1-benzopyran-6-yl)-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-4(3H)-one
• CAS No: 91878-51-2
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 1971369

[S,(-)]-2-(2,2-Dimethyl-7-hydroxy-2H-1-benzopyran-6-yl)-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• [S,(-)]-2-(2,2-Dimethyl-7-hydroxy-2H-1-benzopyran-6-yl)-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-4(3H)-one
• Euchrestaflavanone C
• [2,6'-Bi-2H-1-benzopyran]-4(3H)-one, 5,7,7'-trihydroxy-2',2'-dimethyl-8-(3-methyl-2-buten-1-yl)-, (2S)-

• Inchi： 1S/C25H26O6/c1-13(2)5-6-15-17(26)10-19(28)23-20(29)12-22(30-24(15)23)16-9-14-7-8-25(3,4)31-21(14)11-18(16)27/h5,7-11,22,26-28H,6,12H2,1-4H3/t22-/m0/s1
• InChI Key： WUIDVBXGRNCTFU-QFIPXVFZSA-N
• SMILES： [C@H]1(C2C=C3C(=CC=2O)OC(C)(C)C=C3)OC2=C(C/C=C(/C)\C)C(O)=CC(O)=C2C(=O)C1

Computed Properties

• Exact Mass: 422.173
• Monoisotopic Mass: 422.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.497
• Topological Polar Surface Area: 96.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones